N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-methoxybenzamide

• IUPAC Name: N-[3-chloro-4-(4-methylpiperazin-1-yl)phenyl]-2-methoxybenzamide
• InChI: InChI=1S/C19H22ClN3O2/c1-22-9-11-23(12-10-22)17-8-7-14(13-16(17)20)21-19(24)15-5-3-4-6-18(15)25-2/h3-8,13H,9-12H2,1-2H3,(H,21,24)
• InChI Key: SDCATTZSNDMGPQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=C(C=C2)NC(=O)C3=CC=CC=C3OC)Cl
• Molecular Formula: C19H22ClN3O2
• Molecular Weight: 359.8 g/mol

Description

N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-methoxybenzamide, also known as BAY 59-3074, is a potent and selective antagonist of the cannabinoid receptor type 1 (CB1). CB1 receptors are found in high concentrations in the brain and are involved in a variety of physiological processes, including appetite regulation, pain perception, and mood. BAY 59-3074 has been the subject of extensive scientific research due to its potential therapeutic applications.

Mechanism of Action

N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-methoxybenzamide 59-3074 acts as a competitive antagonist of the CB1 receptor, blocking the binding of endogenous cannabinoids such as anandamide and 2-arachidonoylglycerol. This results in a reduction in CB1 receptor signaling, which in turn leads to the observed physiological effects.
Biochemical and Physiological Effects:
N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-methoxybenzamide 59-3074 has been shown to reduce food intake and body weight in animal models, as well as improve glucose tolerance and insulin sensitivity in obese mice. It has also been studied for its potential to reduce drug-seeking behavior in addiction. However, it should be noted that the effects of N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-methoxybenzamide 59-3074 on human subjects have not been extensively studied.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-methoxybenzamide 59-3074 is its high selectivity for the CB1 receptor, which reduces the potential for off-target effects. However, its potency may also make it difficult to use in certain assays, as high concentrations may be required to achieve the desired effect. Additionally, the use of N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-methoxybenzamide 59-3074 in animal models may not accurately reflect its effects in humans.

Future Directions

There are several potential future directions for research on N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-methoxybenzamide 59-3074. One area of interest is its potential use in the treatment of obesity and metabolic disorders, particularly in combination with other therapies. It may also be studied for its potential to reduce drug-seeking behavior in addiction, as well as its effects on other physiological processes regulated by the CB1 receptor. Additionally, the development of more selective CB1 receptor antagonists may lead to the discovery of new therapeutic targets.

Synthesis Methods

The synthesis of N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-methoxybenzamide 59-3074 involves several steps, starting with the reaction of 2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 3-chloro-4-(4-methyl-1-piperazinyl)aniline to form the amide intermediate, which is subsequently converted to N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-methoxybenzamide 59-3074 using a palladium-catalyzed coupling reaction.

Scientific Research Applications

N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-methoxybenzamide 59-3074 has been extensively studied for its potential therapeutic applications, particularly in the treatment of obesity, metabolic disorders, and addiction. CB1 receptors play a key role in regulating appetite and metabolism, and N-[3-chloro-4-(4-methyl-1-piperazinyl)phenyl]-2-methoxybenzamide 59-3074 has been shown to reduce food intake and body weight in animal models. It has also been studied for its potential to reduce drug-seeking behavior in addiction.